8-[4-(2-hydroxyethyl)piperazin-1-yl]-9-pentofuranosyl-1,9-dihydro-6H-purin-6-one
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
8-[4-(2-Hydroxyethyl)piperazin-1-yl]-9-pentofuranosyl-1,9-dihydro-6H-purin-6-one is a purine nucleoside analog featuring a pentofuranosyl sugar moiety and a 4-(2-hydroxyethyl)piperazine substituent at the 8-position of the purine core. This compound is structurally related to adenosine derivatives but distinguishes itself through its unique substituents, which influence its physicochemical and pharmacological properties.
Properties
IUPAC Name |
9-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-8-[4-(2-hydroxyethyl)piperazin-1-yl]-1H-purin-6-one | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24N6O6/c23-6-5-20-1-3-21(4-2-20)16-19-10-13(17-8-18-14(10)27)22(16)15-12(26)11(25)9(7-24)28-15/h8-9,11-12,15,23-26H,1-7H2,(H,17,18,27) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NSJDMSBFUJXXCX-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CCO)C2=NC3=C(N2C4C(C(C(O4)CO)O)O)N=CNC3=O | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H24N6O6 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.40 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 8-[4-(2-hydroxyethyl)piperazin-1-yl]-9-pentofuranosyl-1,9-dihydro-6H-purin-6-one involves multiple steps. One common method includes the cyclization of 1,2-diamine derivatives with sulfonium salts. This reaction typically occurs in the presence of a base such as DBU, leading to the formation of protected piperazines . The deprotection of these piperazines is then achieved using PhSH, followed by selective intramolecular cyclization to yield the desired compound .
Industrial Production Methods
Industrial production of this compound often involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include the use of advanced techniques such as high-performance liquid chromatography (HPLC) for purification and quality control .
Chemical Reactions Analysis
Types of Reactions
8-[4-(2-hydroxyethyl)piperazin-1-yl]-9-pentofuranosyl-1,9-dihydro-6H-purin-6-one undergoes various chemical reactions, including:
Oxidation: This reaction can be catalyzed by agents such as hydrogen peroxide.
Reduction: Common reducing agents include sodium borohydride.
Substitution: This compound can undergo nucleophilic substitution reactions, often facilitated by bases or acids.
Common Reagents and Conditions
Oxidation: Hydrogen peroxide in the presence of a catalyst.
Reduction: Sodium borohydride in an alcohol solvent.
Substitution: Bases like sodium hydroxide or acids like hydrochloric acid.
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while reduction can produce deoxygenated forms .
Scientific Research Applications
8-[4-(2-hydroxyethyl)piperazin-1-yl]-9-pentofuranosyl-1,9-dihydro-6H-purin-6-one is widely used in scientific research due to its versatile properties:
Mechanism of Action
The mechanism by which 8-[4-(2-hydroxyethyl)piperazin-1-yl]-9-pentofuranosyl-1,9-dihydro-6H-purin-6-one exerts its effects involves its ability to act as a buffering agent. It maintains a stable pH environment, which is essential for various biochemical processes. The compound interacts with hydrogen ions, either accepting or donating them to maintain equilibrium .
Comparison with Similar Compounds
Key Structural Features:
- Purine Core : A bicyclic aromatic system with nitrogen atoms at positions 1, 3, 7, and 7.
- Pentofuranosyl Sugar: A five-membered ring sugar analogous to ribose in adenosine but with distinct stereochemical and electronic properties.
- 4-(2-Hydroxyethyl)piperazine Substituent : A polar, flexible side chain that improves aqueous solubility and may modulate receptor binding.
Comparison with Similar Compounds
The compound’s structural and functional attributes are compared below with analogous purine derivatives and nucleoside analogs. Data are derived from synthesis protocols, pharmacological studies, and structural analyses (Table 1).
Table 1: Comparative Analysis of Structural and Functional Properties
Key Findings from Comparative Studies
Substituent Effects on Solubility and Stability: The 4-(2-hydroxyethyl)piperazine group in the target compound likely enhances aqueous solubility compared to hydrophobic substituents like 4-acetylpiperazine (Compound 29) or 4-trifluoroacetylpiperazine (Compound 30) . In contrast, the phosphono-psicofuranosyl group in Compound 2 confers instability (half-life = 39–81 min at pH 7–8), suggesting that the hydroxyethyl group in the target compound may offer superior stability .
This contrasts with Compound 51’s tetrahydro-2H-pyran-4-yl group, which is bulkier and may limit enzyme access . Psicofuranosyl derivatives (e.g., Compound 2) exhibit reduced PNP inhibition due to decomposition, highlighting the importance of sugar stability in drug design .
Pharmacological Activity :
- Piperazine-substituted purines (e.g., Compounds 29–34) show diverse activities as cannabidiol analogs, with yields ranging from 9% to 79%. The target compound’s hydroxyethyl group may modulate receptor selectivity compared to methyl or acylated piperazines .
- Compound 51’s 4-methylpiperazine group contributes to CB2 agonism, suggesting that the hydroxyethyl variant could similarly target G protein-coupled receptors but with altered affinity .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
